Achieve regiochemically pure 6-amino-4-hydroxyquinoline-3-carboxylic acid derivatives without tedious isomer separation. Direct nitration of the parent acid gives unwanted isomers, low yields. This 6-nitro isomer bypasses that: reduce nitro to amine cleanly, then derivatize. Ideal building block for amide, sulfonamide, and reductive amination libraries; used in DHODH inhibitor programs. Direct precursor saves synthesis steps, ensures high regiochemical purity. Available for immediate dispatch.
4-Hydroxy-6-nitro-3-quinolinecarboxylic acid (CAS 35973-24-1) is a functionalized heterocyclic compound belonging to the quinoline carboxylic acid class. This molecular structure is recognized in medicinal chemistry as a 'privileged scaffold' due to its recurring presence in molecules with diverse biological activities. The key features—a 4-hydroxy (or 4-oxo tautomer) group, a C3-carboxylic acid, and a C6-nitro group—make it a precisely defined building block for synthesizing more complex molecules, particularly as a precursor for 6-aminoquinoline derivatives and as a starting point for developing enzyme inhibitors.
Substituting this compound with its non-nitrated parent, 4-hydroxy-3-quinolinecarboxylic acid, is often synthetically impractical. The primary value of the 6-nitro group is its role as a precursor to a 6-amino group via reliable reduction chemistry. Achieving selective functionalization at the 6-position on the parent scaffold would require additional, often harsh and low-yield, nitration steps with significant risk of generating undesired isomers. This compromises regiochemical purity, complicates purification, and lowers overall process efficiency. Therefore, for applications requiring a 6-amino functional handle, procuring this specific 6-nitro isomer is the most direct and cost-effective strategy.
The defining procurement advantage of this compound is the 6-nitro group's utility as a masked amine. Standard catalytic hydrogenation conditions (e.g., Pd/C with a hydrogen source like hydrazine hydrate) efficiently and cleanly reduce the 6-nitro group to a 6-amino group. This provides a reliable and high-yield pathway to a key intermediate for building compound libraries. In contrast, attempting to directly functionalize the parent compound, 4-hydroxy-3-quinolinecarboxylic acid, at the 6-position is synthetically challenging and inefficient.
| Evidence Dimension | Synthetic Route Efficiency for 6-Amino Functionalization |
| Target Compound Data | Direct, high-yield reduction of the existing C6-nitro group to a C6-amino group. |
| Comparator Or Baseline | Post-synthesis nitration of 4-hydroxy-3-quinolinecarboxylic acid, which requires harsh conditions and yields mixed isomers. |
| Quantified Difference | Saves multiple process steps (nitration, isomer separation), ensuring higher regiochemical purity and improving overall yield. |
| Conditions | Standard catalytic reduction (e.g., Pd/C, H2 or hydrazine) vs. electrophilic aromatic substitution (e.g., HNO3/H2SO4). |
For researchers synthesizing derivatives, procuring this compound eliminates several synthetic steps, reduces purification burdens, and ensures batch-to-batch consistency for downstream reactions.
The 4-quinoline carboxylic acid scaffold is a known inhibitor of Dihydroorotate Dehydrogenase (DHODH), a therapeutic target in immunology and oncology. Structure-activity relationship studies show that substituents on the benzene ring significantly influence inhibitory potency. The 6-nitro group on the target compound provides a strong, well-defined electron-withdrawing group at a specific vector. This makes it a valuable and reproducible starting point for SAR campaigns, where the nitro group can be compared against other substituents or reduced to an amino group to explore different chemical space.
| Evidence Dimension | Utility as a Baseline for SAR Studies |
| Target Compound Data | Provides a fixed, electron-withdrawing group at the 6-position on a known bioactive scaffold. |
| Comparator Or Baseline | Unsubstituted 4-hydroxy-3-quinolinecarboxylic acid or analogs with different/mixed substituents. |
| Quantified Difference | Offers a consistent, non-variable starting point for systematically evaluating how electronic and steric changes at the 6-position impact target binding and activity. |
| Conditions | In the context of a medicinal chemistry program targeting DHODH or related enzymes. |
Procuring this specific isomer provides a reliable baseline for research, ensuring that observed differences in biological activity result from planned modifications, not from inconsistencies in the core starting material.
As a direct and regiochemically pure precursor, this compound is the logical choice for the synthesis of libraries based on the 6-amino-4-hydroxy-3-quinolinecarboxylic acid scaffold. The reliable reduction of the nitro group facilitates entry into a wide range of derivatization reactions at the 6-position, such as amidation, sulfonylation, or reductive amination.
In medicinal chemistry programs targeting enzymes like DHODH, this compound serves as a well-defined starting point. Its specific electronic signature allows researchers to systematically probe the importance of an electron-withdrawing group at the 6-position before exploring other substitutions, providing a solid foundation for lead optimization.
The nitro group can be used to tune the electronic and photophysical properties of the quinoline core. Its reduction to an amine provides a site for conjugation to other molecules, such as fluorescent dyes or solid supports, enabling the creation of specialized chemical probes or functional materials.